3-(5-Bromofuran-2-yl)-3-oxopropanenitrile
Cat. No. B1625843
M. Wt: 214.02 g/mol
InChI Key: RMAUXNHDKNKARN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:17]1[O:18][CH2:19][CH2:20][CH2:21]1.[CH3:3][C:4]#[N:5].[CH3:6][O:7][C:8](=[O:9])[c:10]1[o:11][c:12]([Br:15])[cH:13][cH:14]1.[ClH:16].[H-:1].[Na+:2]>>[CH2:3]([C:4]#[N:5])[C:8](=[O:7])[c:10]1[o:11][c:12]([Br:15])[cH:13][cH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COC(=O)c1ccc(Br)o1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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N#CCC(=O)c1ccc(Br)o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
